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Compound of Interest

Compound Name: Sodium 1-naphthaleneacetate

Cat. No.: B15552594 Get Quote

Application Note

Sodium 1-naphthaleneacetate (NAA-Na), the sodium salt of 1-naphthaleneacetic acid, is a

synthetic auxin widely employed as a plant growth regulator in research and commercial

applications.[1][2][3] It plays a crucial role in promoting cell division and elongation, inducing

adventitious root formation, and influencing various other developmental processes in plants.[1]

[2][3] This document provides a detailed protocol for the preparation of a sterile NAA-Na stock

solution suitable for use in plant tissue culture, drug development research involving plant-

derived compounds, and other scientific applications.

The protocol outlines the necessary materials and equipment, safety precautions, a step-by-

step procedure for preparing a 1 mg/mL stock solution, and appropriate storage conditions.

Adherence to this protocol will ensure the accurate and consistent preparation of NAA-Na stock

solutions for experimental use.

Physicochemical and Safety Data
A summary of the key physicochemical properties and safety information for Sodium 1-
naphthaleneacetate is provided below for easy reference.
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Property Value References

Molecular Formula C₁₂H₉NaO₂ [1][4][5]

Molecular Weight 208.19 g/mol [1][4][5]

Appearance
White to off-white crystalline

powder or solid
[1]

Solubility

Soluble in water. Also soluble

in ethanol, methanol, and

acetone.

[2][6]

Safety Information Description References

Hazard Statements
Harmful if swallowed. Causes

serious eye irritation.
[4][7][8]

Precautionary Statements

Wash hands thoroughly after

handling. Do not eat, drink or

smoke when using this

product. Wear protective

gloves, protective clothing, eye

protection, and face protection.

IF SWALLOWED: Get medical

help. IF IN EYES: Rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

[7]

Personal Protective Equipment

(PPE)

Safety goggles with side-

shields, protective gloves, and

a lab coat are recommended.

[7]

Experimental Protocol
This protocol describes the preparation of 100 mL of a 1 mg/mL Sodium 1-
naphthaleneacetate (NAA-Na) stock solution.
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Materials:

Sodium 1-naphthaleneacetate (NAA-Na) powder

1 M Sodium Hydroxide (NaOH) solution

Distilled or deionized water, sterile

0.22 µm syringe filter

Sterile syringe (e.g., 10 mL)

Sterile volumetric flask (100 mL)

Sterile storage bottles (e.g., amber glass bottles)

Weighing paper or boat

Spatula

Analytical balance

Magnetic stirrer and stir bar (optional)

Procedure:

Preparation of 1 M NaOH Solution (if not readily available):

Carefully weigh 4.0 g of NaOH pellets.

In a fume hood, dissolve the NaOH pellets in approximately 80 mL of distilled water in a

beaker. The dissolution of NaOH is exothermic and will generate heat.

Allow the solution to cool to room temperature.

Transfer the cooled solution to a 100 mL volumetric flask and bring the final volume to 100

mL with distilled water. Mix thoroughly.

Weighing of Sodium 1-naphthaleneacetate:
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On an analytical balance, accurately weigh 100 mg of NAA-Na powder using a clean

weighing boat or paper.

Dissolving the NAA-Na:

Transfer the weighed NAA-Na powder into a sterile 100 mL volumetric flask.

Add a small volume (e.g., 1-2 mL) of 1 M NaOH solution to the flask to dissolve the

powder.[9][10] Gently swirl the flask to aid dissolution.

Once the powder is completely dissolved, a clear solution should be observed.

Dilution to Final Volume:

Gradually add sterile distilled or deionized water to the volumetric flask, bringing the total

volume to the 100 mL mark.

Cap the flask and invert it several times to ensure the solution is homogeneous. A

magnetic stirrer can also be used for mixing.

Sterilization:

Draw the prepared NAA-Na solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the tip of the syringe.

Filter-sterilize the solution by dispensing it from the syringe through the filter into a sterile

storage bottle.[11][12] This method is preferred for heat-labile substances to prevent

degradation.[11][12]

Alternative Method (Co-autoclaving): While some sources suggest that NAA is relatively

stable, autoclaving can lead to a partial loss of activity.[13] If filter sterilization is not

possible, the stock solution can be co-autoclaved with the medium. It is advisable to test

the effectiveness of the autoclaved solution.

Storage:
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Label the sterile storage bottle with the name of the solution (Sodium 1-
naphthaleneacetate Stock Solution), concentration (1 mg/mL), preparation date, and your

initials.

Store the stock solution in a refrigerator at 2-8°C, protected from light.[14] Properly stored,

the solution is stable for several weeks to months.

Workflow Diagram
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Caption: Workflow for preparing NAA-Na stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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